N-((1-hydroxycyclopentyl)methyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[(1-hydroxycyclopentyl)methyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C13H19NO3S/c15-13(8-4-5-9-13)11-14-18(16,17)10-12-6-2-1-3-7-12/h1-3,6-7,14-15H,4-5,8-11H2
• InChI Key: CVHNRSGYEXLPGM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNS(=O)(=O)CC2=CC=CC=C2)O
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

N-((1-hydroxycyclopentyl)methyl)-1-phenylmethanesulfonamide, also known as HOCPCA, is a synthetic compound that has been studied for its potential use as a therapeutic agent. This compound has been shown to have a unique mechanism of action that may make it useful for a variety of scientific research applications.

Scientific Research Applications

• Synthesis and Chemical Properties : The compound is used in the synthesis of various vinylsulfones and vinylsulfonamides, which have a wide range of biological activities and are commonly used in synthetic organic chemistry. These compounds play a significant role as active agents in 1,4-addition and electrocyclization reactions (Kharkov University Bulletin Chemical Series, 2020).

• Biological Activity and Drug Development : Certain derivatives of N-((1-hydroxycyclopentyl)methyl)-1-phenylmethanesulfonamide are explored for their biological activities. For instance, derivatives with diphenylmethane-4,4-disulfonyl chloride have been synthesized and shown to possess moderate biological activities against microorganisms like Escherichia coli and Aspergillus awamori (European Polymer Journal, 1999).

• Catalysis and Enantioselective Synthesis : The compound is utilized in catalytic processes, particularly in the enantioselective synthesis of functionalized cyclopropanes. This involves the rhodium N-(arylsulfonyl)prolinate catalyzed decomposition of vinyldiazomethanes in the presence of alkenes, which is a method for synthesizing functionalized cyclopropanes in a diastereoselective and enantioselective manner (Journal of the American Chemical Society, 1996).

• Application in Drug Metabolism Studies : The compound and its derivatives have been used in studying drug metabolism, particularly in preparing mammalian metabolites of drugs using microbial-based biocatalytic systems. This application is critical for understanding the metabolism and pharmacokinetics of drugs in preclinical and clinical studies (Drug Metabolism and Disposition, 2006).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if it were an antibiotic, it might work by inhibiting bacterial synthesis of folic acid, similar to other sulfonamides.